Cas no 13979-81-2 (3,5-Dibromo-4-methylphenol)

• Product name: 3,5-Dibromo-4-methylphenol
• CAS No: 13979-81-2
• MF: C₇H₆Br₂O
• MW: 265.929940700531
• MDL: MFCD00013968
• CID: 49573
• PubChem ID: 354335761

3,5-Dibromo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-methylphenol
• 3,5-Dibromo-p-cresol
• Einecs 237-763-6
• 3,5-Dibromo-p-methylphenol
• Phenol, 3,5-dibromo-4-methyl-
• 3,5-dibromo-4-methyl-phenol
• AXCQKKVGMZCWPC-UHFFFAOYSA-N
• Phenol, dibromomethyl-
• 3,5-dibromo-4-methyl phenol
• Phenol,3,5-dibromo-4-methyl-
• 3,5-bis(bromanyl)-4-methyl-phenol
• RW4027
• CL9186
• 6800AA
• FCH1320464
• AJ-
• SCHEMBL373421
• AMY28432
• MFCD00013968
• 13979-81-2
• AKOS015889925
• NS00051246
• 86006-42-0
• DTXSID80930598
• A807589
• AS-46238
• CS-0099169
• FT-0614517
• AC-4642
• D5093
• DB-042488

• MDL： MFCD00013968
• Inchi： 1S/C7H6Br2O/c1-4-6(8)2-5(10)3-7(4)9/h2-3,10H,1H3
• InChI Key： AXCQKKVGMZCWPC-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C(C=1C([H])([H])[H])Br)O[H]
• BRN： 2249692

Computed Properties

• Exact Mass: 263.87900
• Monoisotopic Mass: 263.87854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2
• Tautomer Count: 2

Experimental Properties

• Color/Form: White or cream crystals
• Density: 1.5±0.1 g/cm3
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 286°C(lit.)
• Flash Point: 103.1±21.8 °C
• Refractive Index: 1.626
• PSA: 20.23000
• LogP: 3.22560
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Dibromo-4-methylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,5-Dibromo-4-methylphenol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols

Additional information on 3,5-Dibromo-4-methylphenol

Comprehensive Overview of 3,5-Dibromo-4-methylphenol (CAS No. 13979-81-2): Properties, Applications, and Industry Insights

3,5-Dibromo-4-methylphenol (CAS No. 13979-81-2) is a halogenated phenolic compound widely recognized for its versatile applications in industrial and research fields. This brominated derivative of 4-methylphenol exhibits unique chemical properties, making it valuable in synthetic chemistry, material science, and specialty formulations. With the growing demand for halogenated intermediates in pharmaceuticals and agrochemicals, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 3,5-Dibromo-4-methylphenol features two bromine atoms at the 3 and 5 positions of the aromatic ring, enhancing its reactivity in electrophilic substitution reactions. Its CAS registry number 13979-81-2 serves as a critical identifier in chemical databases, ensuring accurate classification across global supply chains. Recent studies highlight its role as a precursor in the synthesis of flame-retardant additives, aligning with the industry's focus on sustainable material innovation.

In the context of environmental and health trends, 3,5-Dibromo-4-methylphenol is often discussed alongside green chemistry alternatives. Researchers are exploring its biodegradation pathways and potential modifications to reduce ecological impact, addressing common queries like "eco-friendly brominated compounds" and "halogenated phenol substitutes." These investigations align with regulatory frameworks such as REACH, ensuring compliance while maintaining performance efficacy.

From a commercial perspective, the compound's applications span antimicrobial formulations and polymer stabilization. Its efficacy as a biocidal agent has been studied in coatings and preservatives, responding to market demands for long-lasting material protection. Analytical techniques like HPLC and GC-MS are routinely employed to quantify 3,5-Dibromo-4-methylphenol purity, a key concern for quality-conscious buyers searching for "high-purity bromophenols."

Emerging discussions in scientific forums often link CAS 13979-81-2 to advanced organic synthesis. Its utility in constructing complex molecular architectures, such as pharmaceutical intermediates, underscores its importance in drug development pipelines. Notably, patents referencing this compound frequently appear in searches for "brominated building blocks," reflecting its cross-industry relevance.

Storage and handling protocols for 3,5-Dibromo-4-methylphenol emphasize stability under controlled conditions, a topic frequently queried in chemical safety databases. Suppliers typically provide technical data sheets detailing optimal storage temperatures and compatibility, addressing user concerns about "compound shelf life" and "material compatibility."

Innovation trends further highlight its potential in nanomaterial functionalization. Surface modification studies utilizing this compound explore enhancements in conductive polymers and composite materials, tapping into the booming electronics and energy storage sectors. Such applications resonate with search trends around "functionalized aromatic compounds" and "advanced material additives."

In summary, 3,5-Dibromo-4-methylphenol (CAS No. 13979-81-2) represents a critical intersection of chemistry and industrial innovation. Its multifaceted roles—from specialty synthesis to material science—continue to evolve, driven by technological advancements and sustainability imperatives. As research progresses, this compound is poised to remain a staple in high-value chemical applications worldwide.